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Compound of Interest

Compound Name: 1-(Oxazol-2-yl)ethanone

Cat. No.: B1319422

Essential Safety and Handling Guide for 1-(Oxazol-
2-yl)ethanone

This guide provides immediate and essential safety and logistical information for researchers,
scientists, and drug development professionals handling 1-(Oxazol-2-yl)ethanone. The
following procedures for operations and disposal are designed to ensure a safe laboratory
environment.

Chemical Profile and Hazards

1-(Oxazol-2-yl)ethanone is an aromatic ketone.[1] The Safety Data Sheet (SDS) identifies it
as a combustible liquid that is harmful if swallowed, causes skin and serious eye irritation, and
may cause respiratory irritation.[2]

Hazard Identification
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Hazard Statement

Classification

Precautionary Statement

H227

Combustible liquid

P210: Keep away from heat,
hot surfaces, sparks, open
flames and other ignition

sources. No smoking.

H302

Harmful if swallowed

P264: Wash skin thoroughly
after handling. P270: Do not
eat, drink or smoke when using
this product. P301+P317: IF
SWALLOWED: Get medical
help. P330: Rinse mouth.

H315

Causes skin irritation

P280: Wear protective
gloves/protective clothing/eye
protection/face protection.
P302+P352: IF ON SKIN:
Wash with plenty of water.
P332+P317: If skin irritation
occurs: Get medical help.
P362+P364: Take off
contaminated clothing and

wash it before reuse.

H319

Causes serious eye irritation

P280: Wear protective
gloves/protective clothing/eye
protection/face protection.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing. P337+P313:
If eye irritation persists: Get

medical advice/attention.

H335

May cause respiratory irritation

P261: Avoid breathing
dust/fume/gas/mist/vapours/sp

ray. P271: Use only outdoors
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or in a well-ventilated area.
P304+P340: IF INHALED:
Remove person to fresh air
and keep comfortable for
breathing. P319: Get medical

help if you feel unwell.

Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical when handling 1-(Oxazol-2-yl)ethanone. The following

table summarizes the required PPE.

PPE Item Specification Rationale
) ) Protects against skin irritation
Chemical-resistant gloves )
o and absorption. Butyl gloves
Gloves (e.g., Butyl rubber, Nitrile

rubber).[3][4]

offer superior protection

against ketones.[3][4]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.[5]

Prevents eye irritation from

splashes or vapors.[2][6][7]

Lab Coat

Standard laboratory coat.

Prevents skin contact with
clothing.[5]

Respiratory Protection

Use in a well-ventilated area. A
NIOSH-approved respirator is
recommended if dust or

aerosols may be generated.[5]

Protects against respiratory
tract irritation.[2][6][7]

Glove Selection for Ketone Handling
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Glove Type Protection Level Against Ketones
Butyl Rubber Excellent

Nitrile Rubber Good

Neoprene Fair

Latex Not Recommended

For enhanced protection, a combination of inner and outer gloves, such as nitrile and butyl
gloves, can be utilized.[3]

Operational and Disposal Plans
Standard Operating Procedure for Handling

Preparation: Ensure a well-ventilated work area, such as a chemical fume hood.[6][7]
Assemble all necessary equipment and PPE before handling the chemical.

Personal Protective Equipment: Don the appropriate PPE as detailed in the table above.

Handling: Avoid direct contact with the skin and eyes.[6][7] Avoid breathing in fumes, vapors,
or mists.[2][6][7] Keep the container tightly closed when not in use.[6]

Storage: Store in a cool, dry, and well-ventilated area away from incompatible substances
and ignition sources.[6]

Spill Response Protocol
Evacuation: Evacuate the immediate area in case of a large spill.
Ventilation: Ensure the area is well-ventilated.

Containment: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to
contain the spill. Do not use combustible materials like paper towels.[8]

Cleanup: Carefully collect the absorbed material using non-sparking tools and place it into a
designated hazardous waste container.[8]
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» Decontamination: Clean the spill area with a suitable laboratory detergent and water. All
cleaning materials must also be disposed of as hazardous waste.[8]

» Reporting: Report the incident to the laboratory supervisor and the institutional
Environmental Health and Safety (EHS) office.[8]

Disposal Plan

All waste containing 1-(Oxazol-2-yl)ethanone must be treated as hazardous waste.[8]

o Waste Identification: Label all waste containing this compound as "Hazardous Waste" with
the full chemical name.[8]

o Container Selection: Use a chemically compatible, leak-proof container with a secure lid,
such as a high-density polyethylene (HDPE) container.[8]

o Waste Segregation: Do not mix with other waste streams. Store away from incompatible
materials such as strong oxidizing agents.[5]

o Storage: Store the waste container in a designated satellite accumulation area within a
secondary containment bin.[5][8]

o Disposal Request: When the container is nearly full (not exceeding 90% capacity), contact
your institution's EHS office to arrange for pickup and disposal by a licensed hazardous
waste contractor.[3]

Workflow for Handling 1-(Oxazol-2-yl)ethanone
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Workflow for Handling 1-(Oxazol-2-yl)ethanone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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